1'-ethyl-3',5'-dimethyl-N-(1-methyl-1H-benzimidazol-5-yl)-1'H,2H-3,4'-bipyrazole-5-carboxamide

• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-(1-ethyl-3,5-dimethylpyrazol-4-yl)-N-(1-methylbenzimidazol-5-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H21N7O/c1-5-26-12(3)18(11(2)24-26)15-9-16(23-22-15)19(27)21-13-6-7-17-14(8-13)20-10-25(17)4/h6-10H,5H2,1-4H3,(H,21,27)(H,22,23)
• InChI Key: NMZWXPPCJLLOPK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C2=NNC(=C2)C(=O)NC3=CC4=C(C=C3)N(C=N4)C)C

Description

1'-ethyl-3',5'-dimethyl-N-(1-methyl-1H-benzimidazol-5-yl)-1'H,2H-3,4'-bipyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H21N7O and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 1'-ethyl-3',5'-dimethyl-N-(1-methyl-1H-benzimidazol-5-yl)-1'H,2H-3,4'-bipyrazole-5-carboxamide is a novel chemical entity that has garnered attention due to its potential biological activities. This article explores its biological activity, including anticancer, antimicrobial, and other pharmacological properties, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{21}N_{7}O$ with a molecular weight of approximately 363.4 g/mol. Its structure features a benzimidazole moiety, which is known for its diverse biological activities.

Anticancer Activity

Research indicates that derivatives of benzimidazole compounds often exhibit significant anticancer properties. For instance, studies on similar compounds have shown:

• IC50 Values : The compound demonstrated varying degrees of antiproliferative activity against several cancer cell lines. For example:
  • Against MCF-7 (breast cancer): IC50 = 3.1 µM
  • Against HCT116 (colon cancer): IC50 = 3.7 µM
  • Against HEK293 (human embryonic kidney): IC50 = 5.3 µM .

These values suggest that the compound may inhibit cancer cell proliferation effectively.

Antimicrobial Activity

The antimicrobial potential of the compound has also been explored. Similar benzimidazole derivatives have shown activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 μM
Enterococcus faecalis	8 μM
Escherichia coli	32 μM

These results indicate that the compound could possess significant antibacterial properties .

The mechanism through which this compound exerts its biological effects is likely related to its ability to interact with specific cellular targets. Benzimidazole derivatives are known to inhibit tubulin polymerization and interfere with DNA synthesis in cancer cells . Further studies are needed to elucidate the exact pathways involved.

Case Study: Anticancer Properties

In a study published in the Journal of Medicinal Chemistry, researchers synthesized various benzimidazole derivatives and evaluated their anticancer properties. The compound showed promising results compared to established chemotherapeutics like doxorubicin and etoposide, particularly in terms of selectivity towards specific cancer cell lines .

Research Findings on Antimicrobial Activity

Another significant study highlighted the antibacterial efficacy of benzimidazole derivatives against resistant strains of bacteria. The compound exhibited a notable ability to inhibit growth at low concentrations, suggesting its potential as an alternative therapeutic agent in treating infections caused by resistant bacteria .

Scientific Research Applications

Structural Characteristics

The compound features a unique combination of structural elements:

• Benzimidazole and Bipyrazole Frameworks : These structural motifs contribute to the compound's diverse biological activities.
• Functional Groups : The presence of ethyl and methyl groups enhances its chemical properties and potential interactions with biological targets.

Biological Activities

Research indicates that 1'-ethyl-3',5'-dimethyl-N-(1-methyl-1H-benzimidazol-5-yl)-1'H,2H-3,4'-bipyrazole-5-carboxamide exhibits a range of biological activities:

Antiviral Properties

The compound has shown promise as an antiviral agent. Similar benzimidazole derivatives have been reported to inhibit various viruses:

• Hepatitis C Virus (HCV) : Compounds with structural similarities have demonstrated effective inhibition against HCV with low EC50 values .
• Bovine Viral Diarrhea Virus (BVDV) : Certain benzimidazole derivatives were noted for their antiviral efficacy against BVDV and other viruses .

Anti-inflammatory Effects

Studies have indicated that derivatives of this compound can exhibit significant anti-inflammatory properties. For instance:

• Cyclooxygenase Inhibition : Some derivatives have shown remarkable inhibition of cyclooxygenase enzymes, suggesting potential for treating inflammatory conditions .

Anticancer Activity

The compound's structure may allow it to interact with cancer cell pathways:

• Cell Line Studies : Research has identified certain analogues that exhibit cytotoxic effects against various cancer cell lines, indicating potential for development as anticancer agents .

Case Studies

Several studies have documented the effectiveness of compounds similar to 1'-ethyl-3',5'-dimethyl-N-(1-methyl-1H-benzimidazol-5-yl)-1'H,2H-3,4'-bipyrazole-5-carboxamide in various applications:

Study on Antiviral Activity

A study highlighted the antiviral potential of benzimidazole derivatives against HCV. Compounds exhibited EC50 values in the nanomolar range, demonstrating significant potency against viral replication .

Research on Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory properties of related compounds. These studies revealed that certain derivatives significantly inhibited cyclooxygenase activity in vitro and reduced edema in animal models .